Agroforests exist in many forms, for example, across Indonesia, but are largely absent from policy documents. Development planners have long seen them as backward, but agroforests, or domesticated forests, with high (agro) biodiversity, reconcile instrumental (goal-oriented) and relational (harmony-oriented) values of nature for various stakeholders. Agroforests combine farmer-managed, remnant, and tolerated spontaneously established trees; they blend market demands and local needs in labor-efficient, nature-based land use. Could explicit recognition of agroforests, interfacing with these values, help achieve the Kunming-Montreal Global Biodiversity Framework? In the local cultural context, men and women may express appreciation for agroforest structure and function differently. The scarcity of the remaining natural forests increases agroforests’ role as diverse reservoirs. Agroforests are under threat of publicly subsidized conversion to monoculture tree crop plantations, exposing farmers to economic and ecological risk. Reimagining biodiversity conservation solutions where agroforests remain part of the landscape is an opportunity not to be missed.

The concept of the Humanitarian–Development–Peace (HDP) Nexus, also known as the Triple Nexus, developed in response to 21st century realities of climate change, protracted displacement, and the challenge of sustainable development in conflict environments. The HDP Nexus signals a change in the way international assistance is planned and funded, highlighting the need for simultaneously addressing humanitarian assistance, development, and activities that promote peace rather than addressing and conducting them separately or in an iterative fashion. This article is an overview of current thinking on the HDP Nexus and draws attention to its applicability in humanitarian projects occurring in ecologically fragile settings. Since so many humanitarian projects occur in environmentally sensitive areas, many of which are suffering the effects of climate change, addressing natural resources and their protection is a necessary part of the HDP Nexus.

Transformative adaptation of cropping systems requires adjustments that are significant in magnitude and sensitive to changes in climate drivers. Crop models are a key tool used to assess the potential of adaptation options and to identify their sensitivity to climate. However, the decision on which options to include in modelling studies is often driven by data availability, rather than an assessment of which options are most likely to be transformative. The ability of agricultural models to assess a wider range of options has improved in recent years, but the application of crop models in assessing adaptation effectiveness remains limited with some of the most effective options underrepresented (e.g. agroforestry or climate services). Here, we call for agricultural modelling studies to include a broader range of adaptation options (inclusive of agronomic, nature-based, technological and financial adjustments) and outline solutions that would allow for better representation of these options within integrated agricultural models.

Theoretical and policy debates on the responses to address violent extremism (VE) have evolved from countering violent extremism concepts, characterized by coercion and over-securitization, to a broader understanding that incorporates prevention and risk reduction on multiple levels. While the preventing violent extremism agenda emphasizes non-coercive methods, such as education, empowerment, and participation, both approaches are also used interchangeably in preventing and countering violent extremism programs. In many regions, including Africa and the Middle East, hard-security approaches are the primary response to VE. This article discusses alternative holistic approaches that link resilience, peacebuilding, and community-based prevention in fragile contexts, enabling local communities to effectively address peace and security threats that will likely persist or reappear over time.

Food security, land degradation, climate change, and a growing population are interconnected challenges and key issues for sustainable agriculture. In this context, the Digital Twin (DT) is uniquely positioned to overcome these challenges and support the goals of sustainability. Through the use of state-of-the-art technologies, increased information availability can empower stakeholders to pursue sustainable objectives and production methods. However, if these benefits are to be fully leveraged, the potential negative technical and social–ecological effects of the technology must be assessed and mitigated. Therefore, an exploratory review is conducted, outlining the progress of current examples toward the aims of sustainable agriculture. Additionally, the social–ecological and technological dangers of the concept are investigated, culminating in a high-level roadmap that highlights necessary milestones required to support the open and sustainable development of DTs in agriculture.

Large infrastructure projects, such as ports, dams, highways, and mines, cause major negative environmental impacts, most felt by local communities but affecting other stakeholders as well. Environmental Impact Assessment (EIA) and associated Social Impact Assessment (SIA) are tools that together constitute the core of the concept of environmental appraisal (EA). This concept has been accepted worldwide as the value-articulating institution that both recognizes values and evaluates impacts on them. The values, as in ethical principles, at stake here include values toward nature (instrumental, relational, or intrinsic) and toward people (recognition justice, distributive justice or equity, and procedural or democratic functioning). Drawing upon the literature on the design, practice, and conceptualization of EA, I ask whether there is a lopsided treatment of different values for nature, and in particular an inattention to relational values. I find, however, that, while the EA process may indeed be particularly neglectful of relational values toward nature, there are broader substantive and procedural failures in recognizing and discussing adverse impacts that are largely felt by local, often marginalized, communities. These failures indicate that at the heart of the problem is a deeper neglect of values for people, that is, for equity and democratic decision-making.

Use of tropical peatlands as the last frontier for migrant-dependent expansion of industrial agriculture has become problematic, as drainage of peatlands increases fire risk. Haze and health costs attract high-level policy attention. Repairing damage by rewetting requires collective action that is hard to achieve, with a lack of dedicated institutions at the relevant scale. Realistic solutions may require the blending of insights of resource ecology and economics, political ecology and ecological politics, and sociality research and anthropology. The moral underpinnings of the management of hydrological units with peatlands as their core are diverse. Migrant farming communities express mostly instrumental values of (modified) peat landscapes, while for people with long histories of living in the margins of peatlands, threats to their resource claims and ways of living are expressed in a ‘sense of place’, as relational value. Holistic appreciation of relational and instrumental values of tropical peat landscapes is still needed.

Food systems, which are complex, including everything from production, processing, distribution, consumption, and waste, and involve many different groups and institutions, are under increasing pressure to adapt to climate change. Maladaptation, which has been increasingly observed and documented in the scientific literature, is defined as an action that 1) generates or increases climate risk, 2) exacerbates vulnerability, 3) erodes sustainable development, or 4) contributes to greenhouse gas emissions. Maladaptive actions can occur to those implementing the action, or transfer negative effects on those not considered by the actual intervention, including at the global scale. In this paper, I review the current literature on maladaptation in food systems, provide examples from the literature of different types of maladaptive outcomes in food systems, and the literature on how to prevent maladaptation.

The potential for operations research (OR) with farmer-supplied data coupled with machine learning (ML) to improve crop management is explored through a series of case studies from developing countries. The information provided by the farmers ranged from solely yield to a description of the management of the crop and some details of the growth environment. The climate or weather conditions of the georeferenced farms were estimated from publicly available databases. Two principal analytical approaches were used. The first benchmarks crop performance against farmers' practices and the second establishes relatively homogenous environmental conditions (HECs) in which the variation in crop response is due to variation in management practices and not to spatiotemporal variation in biophysical factors. Both approaches depend on large amounts of data that can only realistically be obtained from records of on-farm experiences using an OR focus. ML effectively defined HECs for crops with limited prior knowledge on the biophysical factors that influence crop response. The definition of HECs facilitated the identification of either individual farmers who managed their crops well within individual HECs or combinations of management practices well suited to the specific spatiotemporal environmental conditions. This opens the way for farmers to learn better agricultural practices from others in the same HEC. Variation in yield and fertilizer response was associated with variation in the El Niño Southern Oscillation (ENSO) patterns up to 24 months before the harvest: this offers the opportunity for farmers to minimize risk, based on ENSO predictions, even when they have no information on how ENSO influences their weather patterns. Despite concerns about the quality of farmer data, the consistency of the analyses suggests that even relatively crude production data from individual farms analyzed with ML can provide useful guidelines for crop management. Limited variation in management on farmers’ fields may limit the ability to identify optimal practices, however, this constraint can be partially obviated by superimposing varied management practices on farmers’ fields. The use of OR combined with ML complements, rather than replaces, traditional research methodologies. Furthermore, the approach must be used carefully with emphasis on the dangers of extrapolation to circumstances that are not encompassed by the original datasets.

The current magnitude of ocean extreme events already exceeds the end-of-the-decade scenario estimates, and therefore incremental adaptation measures will render insufficient for seafood-dependent livelihoods. Nevertheless, transformational change is deemed promising, but uncertainties remain as to what activates such processes and how maladaptation outcomes can be avoided. While the science on extreme events is advancing fast, little is known about livelihood adaptation and transformation processes in the context of single or compound ocean extreme events. We identify a set of research priorities: 1) the identification of hotspot areas for coastal compound extreme events, 2) the development of bottom-up case study analysis of adaptation to extreme events, 3) the identification of constrainers and enablers to livelihood adaptation and transformation under abrupt change, and 4) directing research to contribute to climate-change policy. An effort addressing these key gaps will inform seafood-dependent livelihood adaptation policies for the 2030 Agenda and beyond.